4-ethoxy-N-(2-hydroxyethyl)benzamide

• IUPAC Name: 4-ethoxy-N-(2-hydroxyethyl)benzamide
• InChI: InChI=1S/C11H15NO3/c1-2-15-10-5-3-9(4-6-10)11(14)12-7-8-13/h3-6,13H,2,7-8H2,1H3,(H,12,14)
• InChI Key: YWEJBGJKIYADFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCO
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

4-ethoxy-N-(2-hydroxyethyl)benzamide, also known as EEHB, is a chemical compound with the molecular formula C11H15NO3. It is a white crystalline solid that is soluble in water and ethanol. EEHB has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

4-ethoxy-N-(2-hydroxyethyl)benzamide has shown potential applications in various fields of scientific research. In medicine, it has been studied for its anti-inflammatory and analgesic properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. It has also been studied for its potential use as an anti-cancer agent. This compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.
In agriculture, this compound has been studied for its potential use as a herbicide. It has been shown to inhibit the growth of various weed species, making it a promising alternative to traditional herbicides.
In environmental science, this compound has been studied for its potential use as a water treatment agent. It has been shown to effectively remove heavy metals from contaminated water, making it a promising alternative to traditional water treatment methods.

Mechanism of Action

The exact mechanism of action of 4-ethoxy-N-(2-hydroxyethyl)benzamide is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. It has also been shown to inhibit the activity of mitogen-activated protein kinases (MAPKs), which are involved in various cellular processes, including inflammation and cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, it has been shown to reduce inflammation and pain. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. In addition, it has been shown to inhibit the growth of various weed species and effectively remove heavy metals from contaminated water.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-(2-hydroxyethyl)benzamide in lab experiments is its relatively low toxicity. It has been shown to have low acute toxicity in animal models, making it a safe compound to work with. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-ethoxy-N-(2-hydroxyethyl)benzamide. In medicine, further studies are needed to fully understand its anti-inflammatory and analgesic properties, as well as its potential as an anti-cancer agent. In agriculture, further studies are needed to determine its efficacy as a herbicide and its potential impact on non-target species. In environmental science, further studies are needed to determine its effectiveness in removing heavy metals from contaminated water and its potential impact on aquatic ecosystems. Overall, this compound has shown promising potential in various fields of scientific research and further studies are needed to fully understand its properties and applications.